Cas no 3840-33-3 (3-(2,4-Dimethylphenyl)-1-propene)

• Product Name: 3-(2,4-Dimethylphenyl)-1-propene
• CAS No: 3840-33-3
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD07775059
• CID: 1489002
• PubChem ID: 23377810
• Update Time: 2025-04-23

3-(2,4-Dimethylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-1-prop-2-en-1-ylbenzene
• 1-Allyl-2,4-dimethylbenzene
• benzene, 2,4-dimethyl-1-(2-propen-1-yl)-
• LogP
• 2,4-dimethyl-1-prop-2-enylbenzene
• 3-(2,4-Dimethylphenyl)-1-propene
• 1,3-Dimethyl-4-allyl-benzol
• 4-Allyl-m-xylol
• CS-0257769
• 2,4-Dimethyl-1-(prop-2-en-1-yl)benzene
• DTXSID00633478
• MFCD07775059
• G22609
• EN300-6768276
• 3840-33-3
• AKOS006286838
• DB-193166

• MDL： MFCD07775059
• Inchi： 1S/C11H14/c1-4-5-11-7-6-9(2)8-10(11)3/h4,6-8H,1,5H2,2-3H3
• InChI Key： LTJBMHANWJCVFD-UHFFFAOYSA-N
• SMILES： C1(C=CC(C)=CC=1C)CC=C

Computed Properties

• Exact Mass: 146.11000
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.878
• Boiling Point: 207.7°C at 760 mmHg
• Flash Point: 72.2°C
• Refractive Index: 1.51
• PSA: 0.00000
• LogP: 3.03190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3-(2,4-Dimethylphenyl)-1-propene

Introduction to 2,4-dimethyl-1-prop-2-en-1-ylbenzene (CAS No. 3840-33-3)

2,4-dimethyl-1-prop-2-en-1-ylbenzene, chemically known as p-isopropyl-m-xylene, is a significant aromatic hydrocarbon compound with a molecular formula of C₁₀H₁₄. This compound belongs to the class of alkylbenzenes and exhibits a unique structural framework characterized by two methyl groups at the 2nd and 4th positions of the benzene ring, with an isopropyl substituent at the 1st position. The presence of these alkyl groups imparts distinct chemical properties, making it a compound of considerable interest in various industrial and research applications.

The CAS No. 3840-33-3 identifier is a unique numerical code assigned to this substance by the Chemical Abstracts Service, ensuring precise identification and differentiation from other chemical entities. This compound is primarily utilized as an intermediate in the synthesis of more complex organic molecules, including dyes, fragrances, and specialty chemicals. Its structural versatility allows for further functionalization, enabling researchers to tailor its properties for specific applications.

In recent years, 2,4-dimethyl-1-prop-2-en-1-ylbenzene has garnered attention in the field of materials science due to its potential as a precursor for high-performance polymers and resins. The aromatic core and alkyl substituents contribute to enhanced thermal stability and mechanical strength, making it suitable for advanced composite materials. Additionally, its reactivity with various electrophiles and nucleophiles has been explored for developing novel polymer architectures with tailored functionalities.

The pharmaceutical industry has also shown interest in 2,4-dimethyl-1-prop-2-en-1-ylbenzene as a building block for drug discovery. Researchers have investigated its derivatives as potential candidates for treating neurological disorders and inflammatory conditions. The compound’s ability to undergo selective functionalization allows for the creation of bioactive molecules that interact with specific biological targets. Preliminary studies suggest that certain analogs may exhibit inhibitory effects on enzymes involved in pathogenic pathways, warranting further exploration.

From an environmental chemistry perspective, the degradation pathways of 2,4-dimethyl-1-prop-2-en-1-ylbenzene have been studied to understand its persistence and impact on ecosystems. While the compound itself is not highly toxic, its breakdown products can influence aquatic environments. Biodegradation studies indicate that microbial communities can metabolize this compound under aerobic conditions, though the process may be slow due to its stable aromatic structure. Efforts are ongoing to develop sustainable methods for its disposal and recycling.

The industrial synthesis of 2,4-dimethyl-1-prop-2-en-1-ylbenzene typically involves alkylation reactions of benzene derivatives using propene or isopropylating agents under controlled conditions. Advances in catalytic processes have improved the efficiency and selectivity of these reactions, reducing byproduct formation. Continuous flow chemistry has also been employed to enhance yield and scalability, aligning with green chemistry principles. These innovations underscore the compound’s industrial relevance and the ongoing efforts to optimize its production.

In conclusion, 2,4-dimethyl-1-prop-2-en-1-ylbenzene (CAS No. 3840-33-3) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate in synthetic chemistry. As research continues to uncover new possibilities for this molecule, its role in advancing technological and medical solutions is likely to expand further.